1-(2-methoxyphenyl)-4-[4-(1H-1,2,4-triazol-1-ylmethyl)benzoyl]piperazine

• IUPAC Name: N-benzyl-2-(4-methyl-3,5-dioxopyridazino[4,5-b][1,4]thiazin-6-yl)acetamide
• InChI: InChI=1S/C16H16N4O3S/c1-19-14(22)10-24-12-8-18-20(16(23)15(12)19)9-13(21)17-7-11-5-3-2-4-6-11/h2-6,8H,7,9-10H2,1H3,(H,17,21)
• InChI Key: GUCXXRQKEPCSMY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CSC2=C1C(=O)N(N=C2)CC(=O)NCC3=CC=CC=C3
• Molecular Formula: C16H16N4O3S
• Molecular Weight: 344.4 g/mol

Description

1-(2-methoxyphenyl)-4-[4-(1H-1,2,4-triazol-1-ylmethyl)benzoyl]piperazine, also known as MMB-CHMINACA, is a synthetic cannabinoid that has gained popularity in the research community due to its potent agonist activity towards the CB1 and CB2 receptors. This compound belongs to the indazole family of synthetic cannabinoids and has been found to have a high affinity for the CB1 receptor, making it a valuable tool for studying the endocannabinoid system.

Scientific Research Applications

Antimicrobial Activities

Some novel 1,2,4-triazole derivatives, including structures related to 1-(2-methoxyphenyl)-4-[4-(1H-1,2,4-triazol-1-ylmethyl)benzoyl]piperazine, have been synthesized and screened for their antimicrobial activities. These compounds demonstrated good to moderate activities against various test microorganisms, highlighting their potential as antimicrobial agents (Bektaş et al., 2007).

Serotonin Antagonist and Analogs

Research on analogs of 1-(2-methoxyphenyl)-4-[4-(2-phthalimido)butyl]piperazine, which is a putative postsynaptic 5-HT1A serotonin antagonist, has aimed to achieve improved selectivity and reduce alpha 1-adrenergic affinity. These efforts have led to the development of compounds with high affinity for 5-HT1A receptors and significant selectivity improvements, indicating their potential in neuroscience research (Raghupathi et al., 1991).

Fluorescent Ligands for Receptor Visualization

A series of 1-(2-methoxyphenyl)piperazine derivatives containing an environment-sensitive fluorescent moiety were synthesized to visualize 5-HT1A receptors overexpressed in CHO cells by fluorescence microscopy. These compounds combined high receptor affinity with good fluorescence properties, offering tools for the study of receptor distribution and dynamics (Lacivita et al., 2009).

Metabolic Pathways and Enzyme Involvement

The metabolic pathways and enzyme involvement in the oxidative metabolism of Lu AA21004, a novel antidepressant, have been studied in detail. This research provides insights into the enzymes responsible for the metabolism of related compounds, offering valuable information for drug development and pharmacokinetic studies (Hvenegaard et al., 2012).

Crystal Structure and DFT Calculations

Crystal structure studies and Density Functional Theory (DFT) calculations of novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives have been performed. These studies reveal the nature of intermolecular contacts and provide insights into the electronic properties and reactivity of these compounds, useful for the design of new molecules with enhanced properties (Kumara et al., 2017).